Cas no 97288-80-7 (2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one)

• Product Name: 2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one
• CAS No: 97288-80-7
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 2820221
• PubChem ID: 13423448
• Update Time: 2025-04-21

2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorobenzoyl)-3-methyl-1,2-oxazol-5(2H)-one
• 97288-80-7
• 2-(4-chlorobenzoyl)-3-methylisoxazol-5(2H)-one
• DTXCID90491160
• DTXSID80540373
• 2-(4-chlorobenzoyl)-3-methyl-5(2H)-isoxazolone

• Inchi： 1S/C11H8ClNO3/c1-7-6-10(14)16-13(7)11(15)8-2-4-9(12)5-3-8/h2-6H,1H3
• InChI Key： JWCROSZSRUWKGZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(N1C(C)=CC(=O)O1)=O

Computed Properties

• Exact Mass: 237.0192708Da
• Monoisotopic Mass: 237.0192708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.6Ų